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Compound of Interest

4-(2-Bromoethyl)-3-chloro-1,3-
dihydro-2H-indolin-2-one

Cat. No.: B050948

Compound Name:

Classical Intramolecular Cyclization Methods

Classical methods for synthesizing the indolin-2-one core often involve the intramolecular
cyclization of pre-functionalized aniline derivatives. These well-established reactions remain
valuable for their reliability and access to specific substitution patterns.

Stollé Synthesis

The Stollé synthesis is a two-step procedure that produces oxindoles from anilines and a-
haloacid chlorides or oxalyl chloride.[7][8] The first step involves an amide coupling to form an
a-haloacetanilide intermediate. The second step is a Lewis acid-mediated intramolecular
Friedel—Crafts reaction to yield the final oxindole.[7][8]
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Stollé Synthesis Mechanism

Step 1: Amide Coupling
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Step 2: Intramolecular Friedel-Crafts
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Gassman Oxindole Synthesis Mechanism
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Catalytic Cycle for Intramolecular Heck Reaction
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Catalytic Cycle for Intramolecular Buchwald-Hartwig Amination
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Visible-Light-Promoted Radical Cyclization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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